Cas no 1340024-13-6 (1-Cyclopropyl-2-((2,5-dimethylphenyl)thio)ethan-1-one)

• Product Name: 1-Cyclopropyl-2-((2,5-dimethylphenyl)thio)ethan-1-one
• CAS No: 1340024-13-6
• MF: C₁₃H₁₆OS
• MW: 220.330542564392
• CID: 5168759
• Update Time: 2025-06-28

1-Cyclopropyl-2-((2,5-dimethylphenyl)thio)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopropyl-2-((2,5-dimethylphenyl)thio)ethan-1-one
• 1-cyclopropyl-2-[(2,5-dimethylphenyl)sulfanyl]ethan-1-one
• Ethanone, 1-cyclopropyl-2-[(2,5-dimethylphenyl)thio]-

• Inchi： 1S/C13H16OS/c1-9-3-4-10(2)13(7-9)15-8-12(14)11-5-6-11/h3-4,7,11H,5-6,8H2,1-2H3
• InChI Key： NVRQJAMJIXTLRI-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=CC=1C)CC(C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 235
• XLogP3: 3.4
• Topological Polar Surface Area: 42.4

Additional information on 1-Cyclopropyl-2-((2,5-dimethylphenyl)thio)ethan-1-one

Research Brief on 1-Cyclopropyl-2-((2,5-dimethylphenyl)thio)ethan-1-one (CAS: 1340024-13-6)

1-Cyclopropyl-2-((2,5-dimethylphenyl)thio)ethan-1-one (CAS: 1340024-13-6) is a synthetic compound that has garnered significant attention in recent chemical and pharmaceutical research due to its potential applications in drug discovery and development. This compound, characterized by its cyclopropyl and dimethylphenylthio functional groups, has been explored for its unique chemical properties and biological activities. Recent studies have focused on its synthesis, structural characterization, and potential therapeutic applications, particularly in the context of enzyme inhibition and antimicrobial activity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic pathways for 1-Cyclopropyl-2-((2,5-dimethylphenyl)thio)ethan-1-one, optimizing reaction conditions to achieve higher yields and purity. The study highlighted the compound's stability under various pH conditions, making it a promising candidate for further pharmaceutical formulation. Additionally, the compound's interaction with specific enzyme targets, such as cytochrome P450 isoforms, was explored, revealing potential applications in modulating drug metabolism.

Another recent publication in Bioorganic & Medicinal Chemistry Letters (2024) examined the antimicrobial properties of 1-Cyclopropyl-2-((2,5-dimethylphenyl)thio)ethan-1-one. The study demonstrated its efficacy against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), with minimal cytotoxicity to human cells. These findings suggest its potential as a lead compound for developing novel antibiotics, particularly in addressing the growing issue of antibiotic resistance.

Further research has also explored the compound's role in cancer therapy. A 2024 preprint on bioRxiv reported that 1-Cyclopropyl-2-((2,5-dimethylphenyl)thio)ethan-1-one exhibited selective cytotoxicity against certain cancer cell lines, including breast and lung cancer cells. The mechanism of action appeared to involve the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR axis, which is often dysregulated in cancer. These preliminary results warrant further investigation in preclinical models.

In summary, 1-Cyclopropyl-2-((2,5-dimethylphenyl)thio)ethan-1-one (CAS: 1340024-13-6) represents a versatile compound with promising applications in drug discovery, antimicrobial therapy, and oncology. Its unique chemical structure and biological activity profile make it a valuable subject for ongoing and future research. Continued exploration of its pharmacological properties and optimization of its synthetic routes will be critical in translating these findings into clinical applications.